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Compound of Interest

Compound Name: Metaraminol tartrate

Cat. No.: B10753486 Get Quote

Metaraminol tartrate, a potent sympathomimetic amine, requires careful handling and

disposal due to its acute toxicity. For researchers, scientists, and drug development

professionals, adherence to proper disposal protocols is crucial for ensuring personnel safety

and environmental protection. This guide provides a comprehensive, step-by-step procedure

for the safe disposal of Metaraminol tartrate from a laboratory or research environment.

Regulatory Framework
The disposal of pharmaceutical waste in a professional setting is governed by stringent federal

and state regulations. In the United States, the primary regulatory body is the Environmental

Protection Agency (EPA), which enforces the Resource Conservation and Recovery Act

(RCRA). While Metaraminol tartrate is not specifically listed as a P- or U-series hazardous

waste under RCRA, its classification as a toxic substance necessitates its management as a

hazardous waste. Safety Data Sheets (SDS) consistently identify Metaraminol tartrate as

toxic if swallowed, inhaled, or in contact with skin.[1][2][3] For transportation purposes, it is

classified as "Toxic solids, organic, n.o.s.," with UN Number 2811, Hazard Class 6.1, and

Packing Group III.[1][4]

Metaraminol tartrate is not classified as a controlled substance by the Drug Enforcement

Administration (DEA), so DEA-specific disposal regulations for controlled substances do not

apply.[5][6]
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This procedure outlines the necessary steps for the safe handling and disposal of Metaraminol
tartrate waste, including pure chemical, contaminated materials, and empty containers.

Step 1: Personal Protective Equipment (PPE)
Before handling Metaraminol tartrate waste, ensure appropriate PPE is worn to prevent

exposure.

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory.

Respiratory Protection: If handling powders or creating aerosols, a suitable respirator should

be used within a fume hood.[7]

Step 2: Waste Segregation and Collection
Proper segregation is the most critical step to ensure safe and compliant disposal. Never mix

Metaraminol tartrate waste with non-hazardous or general laboratory trash.

Solid Waste:

Collect expired or unused Metaraminol tartrate powder in its original container or a

clearly labeled, sealed, and chemically compatible container.

Contaminated solids, such as weighing papers, pipette tips, and gloves, should be

collected in a designated, leak-proof container lined with a plastic bag.[8]

Liquid Waste:

Solutions containing Metaraminol tartrate should be collected in a dedicated, sealed, and

leak-proof container.

The first rinse of any container that held Metaraminol tartrate must be collected as

hazardous waste.[7][9]
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Sharps Waste:

Needles, syringes, or other sharps contaminated with Metaraminol tartrate must be

placed in a designated sharps container.

Step 3: Container Management and Labeling
All containers used for accumulating Metaraminol tartrate waste must be managed correctly.

Container Condition: Use containers that are in good condition, compatible with the

chemical, and have a secure, leak-proof lid.[9][10]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "Metaraminol tartrate." Avoid using abbreviations or chemical

formulas. The label should also include the date when waste was first added to the container.

[9][11]

Storage: Keep waste containers closed except when adding waste. Store them in a

designated, secure area away from incompatible materials and general laboratory traffic.[7]

[9]

Step 4: Disposal of Empty Containers
Containers that once held Metaraminol tartrate must be managed as hazardous waste unless

properly decontaminated.

Triple Rinsing: To render a container "RCRA empty," it must be triple-rinsed.[9]

Rinse the container with a suitable solvent (e.g., water or ethanol) three times.

Collect all three rinsates as hazardous liquid waste.[7]

After triple rinsing and air-drying, the container can be disposed of as non-hazardous

waste. Deface or remove the original label before disposal.[7][12]

Unrinsed Containers: If triple rinsing is not feasible, the empty container must be disposed of

as hazardous solid waste.[1]
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Step 5: Professional Waste Disposal
Hazardous pharmaceutical waste cannot be disposed of down the drain or in the regular trash.

[7][13]

Engage a Licensed Contractor: Arrange for the collection and disposal of the segregated and

labeled Metaraminol tartrate waste through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.[11][13]

Manifesting: For transport, the waste will be manifested under UN2811, ensuring it is tracked

from the point of generation to its final disposal facility, which is typically a permitted

hazardous waste incinerator.[1][14]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Metaraminol tartrate and associated materials in a laboratory setting.
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Metaraminol Tartrate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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